4-(thiophen-2-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide

• IUPAC Name: 4-thiophen-2-yl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C20H15N3OS2/c24-20(15-5-3-14(4-6-15)18-2-1-10-26-18)23-12-17-19(22-9-8-21-17)16-7-11-25-13-16/h1-11,13H,12H2,(H,23,24)
• InChI Key: YSDGJTQOUWPEPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(C=C2)C(=O)NCC3=NC=CN=C3C4=CSC=C4
• Molecular Formula: C20H15N3OS2
• Molecular Weight: 377.5 g/mol
• CAS No.: 2034497-36-2

Description

4-(thiophen-2-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H15N3OS2 and its molecular weight is 377.48. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

• Synthesis of Pyrazole and Isoxazole Derivatives : A study by Mohareb, R. et al. (2004) focuses on synthesizing benzo[b]thiophen-2-yl-hydrazonoesters and exploring their reactivity towards nitrogen nucleophiles to yield derivatives like pyrazole, isoxazole, and others. This demonstrates the compound's utility in creating diverse heterocyclic structures.

Optical and Electronic Properties

• Nonlinear Optical Properties and Electronic Analysis : The study by Ahmad, G. et al. (2021) describes the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides, including reactivity parameters and effects of substituents on electronic properties. The research highlights the potential of such compounds in electronic and optical applications.

Antimicrobial Activity

• Synthesis and Antimicrobial Screening : In a study by Ashok, D. et al. (2016), compounds with a thiophene scaffold showed promising activity against fungal and bacterial strains, indicating their potential use in antimicrobial applications.

• Anti-Tumor Agents : Research by Gomha, S. M. et al. (2016) focuses on synthesizing bis-pyrazolyl-thiazoles incorporating the thiophene moiety and evaluating their anti-tumor activities, showcasing the compound's relevance in cancer research.

Crystal Structure Analysis

• Crystal Structure and Hirshfeld Surface Analysis : A study conducted by Prabhuswamy, M. et al. (2016) synthesizes and analyzes the crystal structure of a thiophene-containing compound, highlighting its significance in material science and structural chemistry.

Antibacterial and Antifungal Screening

• Synthesis and Screening for Antimicrobial Activity : Nayak, N. et al. (2016) synthesized new N-amide derivatives demonstrating antitubercular activities against Mycobacterium tuberculosis, showing the compound's potential in developing novel antimicrobial agents (Nayak, N. et al., 2016).

Green Chemistry Applications

• Green Synthesis of Thiophenyl Pyrazoles and Isoxazoles : Research by Sowmya, D. et al. (2018) discusses the environmentally friendly synthesis of thiophenyl pyrazoles and isoxazoles, showing the compound's relevance in sustainable chemistry.